Cas no 106898-37-7 (5-Amino-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 106898-37-7
• MF: C₉H₇N₅
• MW: 185.185380220413
• CID: 94836
• PubChem ID: 13746666
• Update Time: 2025-04-18

5-Amino-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile
• 5-amino-1-pyridin-4-ylpyrazole-4-carbonitrile
• SCHEMBL6071143
• YJQFNOQKDZGZAE-UHFFFAOYSA-N
• AKOS008099815
• Z276597748
• CS-0216968
• FT-0712912
• DTXSID00548290
• EN300-65093
• 5-Amino-1-pyridin-4-yl-1H-pyrazole-4-carbonitrile
• 106898-37-7
• DB-059519

• MDL： MFCD09703274
• Inchi： 1S/C9H7N5/c10-5-7-6-13-14(9(7)11)8-1-3-12-4-2-8/h1-4,6H,11H2
• InChI Key： YJQFNOQKDZGZAE-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C=N1)N)C1C=CN=CC=1

Computed Properties

• Exact Mass: 185.07014524g/mol
• Monoisotopic Mass: 185.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives